Cas no 101582-72-3 (2-Furancarboxylic acid,2-(diethylamino)-1-phenylethyl ester, hydrochloride (1:1))

• Product Name: 2-Furancarboxylic acid,2-(diethylamino)-1-phenylethyl ester, hydrochloride (1:1)
• CAS No: 101582-72-3
• MF: C₁₇H₂₂ClNO₃
• MW: 323.814484119415
• CID: 202334
• PubChem ID: 3063779
• Update Time: 2025-04-19

2-Furancarboxylic acid,2-(diethylamino)-1-phenylethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,2-(diethylamino)-1-phenylethyl ester, hydrochloride (1:1)
• 2-Furoic acid, alpha-((diethylamino)methyl)benzyl ester, hydrochloride
• [2-(diethylamino)-1-phenylethyl] furan-2-carboxylate,hydrochloride
• 101582-72-3
• 2-(Diethylamino)-1-phenylethyl furan-2-carboxylate--hydrogen chloride (1/1)
• DTXSID20906378

• Inchi： 1S/C17H21NO3.ClH/c1-3-18(4-2)13-16(14-9-6-5-7-10-14)21-17(19)15-11-8-12-20-15;/h5-12,16H,3-4,13H2,1-2H3;1H
• InChI Key： XXPPLGFDUBVXTQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1=CC=CO1)=O)C(C1C=CC=CC=1)CN(CC)CC

Computed Properties

• Exact Mass: 323.12896
• Monoisotopic Mass: 323.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• PSA: 42.68